Cas no 89444-75-7 (Benzene, 1,3,5-tribromo-2-methoxy-4-methyl-6-nitro-)

• Product Name: Benzene, 1,3,5-tribromo-2-methoxy-4-methyl-6-nitro-
• CAS No: 89444-75-7
• MF: C₈H₆Br₃NO₃
• MW: 403.850140094757
• CID: 600399
• PubChem ID: 71324287
• Update Time: 2025-04-19

Benzene, 1,3,5-tribromo-2-methoxy-4-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tribromo-2-methoxy-4-methyl-6-nitro-
• 1,3,5-tribromo-2-methoxy-4-methyl-6-nitrobenzene
• 89444-75-7
• DTXSID50753776

• Inchi： 1S/C8H6Br3NO3/c1-3-4(9)7(12(13)14)6(11)8(15-2)5(3)10/h1-2H3
• InChI Key： WQGPWWAKDSESJU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C)Br)[N+](=O)[O-])Br)OC

Computed Properties

• Exact Mass: 402.78773g/mol
• Monoisotopic Mass: 400.78978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55Ų